Cas no 1272730-59-2 (3-Benzofuranamine, 6-ethyl-2,3-dihydro-, (3S)-)

• Product Name: 3-Benzofuranamine, 6-ethyl-2,3-dihydro-, (3S)-
• CAS No: 1272730-59-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5582412
• PubChem ID: 55291998
• Update Time: 2025-10-29

3-Benzofuranamine, 6-ethyl-2,3-dihydro-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 6-ethyl-2,3-dihydro-, (3S)-
• 1272730-59-2
• N16575
• (3S)-6-ETHYL-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE
• AKOS006366540

• Inchi： 1S/C10H13NO/c1-2-7-3-4-8-9(11)6-12-10(8)5-7/h3-5,9H,2,6,11H2,1H3/t9-/m1/s1
• InChI Key： GERWWERJRSAIAO-SECBINFHSA-N
• SMILES： O1C2C=C(CC)C=CC=2[C@@H](C1)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Benzofuranamine, 6-ethyl-2,3-dihydro-, (3S)-

3-Benzofuranamine, 6-Ethyl-2,3-Dihydro-, (3S)-: A Comprehensive Overview

3-Benzofuranamine, 6-Ethyl-2,3-Dihydro-, (3S)-, also known by its CAS number CAS No. 1272730-59-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied for their potential applications in drug discovery and material science. The structure of this compound features a benzofuran ring system with an ethyl substituent at the 6-position and an amine group at the 3-position, along with a dihydro configuration that imparts unique electronic and steric properties.

The synthesis of 3-Benzofuranamine, 6-Ethyl-2,3-Dihydro-, (3S)- has been reported in several studies, with researchers employing various methodologies to achieve high yields and enantioselectivity. One notable approach involves the use of asymmetric catalysis, where chiral catalysts are employed to induce the desired stereochemistry at the chiral center (the S configuration at position 3). This method not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable and environmentally friendly chemical processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 1272730-59-2. Quantum mechanical calculations have revealed that the dihydro configuration significantly influences the compound's ability to participate in hydrogen bonding and π-π interactions, both of which are critical for its potential bioactivity. These findings have been corroborated by experimental studies that demonstrate the compound's ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), making it a promising candidate for therapeutic development.

In terms of applications, 3-Benzofuranamine, 6-Ethyl-2,3-Dihydro-, (3S)- has shown particular promise in the field of oncology. Preclinical studies have highlighted its ability to inhibit tumor growth by targeting specific signaling pathways involved in cancer progression. Additionally, its selectivity for certain isoforms of protein kinases suggests that it may exhibit reduced off-target effects compared to existing therapies. These properties make it a strong candidate for further preclinical and clinical evaluation.

Beyond its therapeutic potential, this compound has also garnered attention in materials science due to its unique electronic properties. Researchers have explored its use as a building block for constructing advanced materials with applications in optoelectronics and sensors. For instance, self-assembled monolayers incorporating CAS No. 1272730-59-2 have demonstrated enhanced stability and sensitivity when used in biosensor applications.

The stereochemistry of this compound plays a pivotal role in determining its biological activity and physical properties. The (S)-configuration at position 3 has been shown to significantly influence both its solubility and bioavailability. This highlights the importance of stereochemical control during synthesis and underscores the need for robust analytical techniques to ensure product quality and consistency.

In conclusion, 3-Benzofuranamine, 6-Ethyl-2,3-Dihydro-, (3S)-, or CAS No. 1272730-59-2, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with advancements in synthetic methodology and computational modeling, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.